Cas no 63507-49-3 (1H-Pyrrole-2-carboxaldehyde, 1-(2-benzoyl-4-chlorophenyl)-)

• Product Name: 1H-Pyrrole-2-carboxaldehyde, 1-(2-benzoyl-4-chlorophenyl)-
• CAS No: 63507-49-3
• MF: C₁₈H₁₂ClNO₂
• MW: 309.746383666992
• CID: 426246
• PubChem ID: 13196566
• Update Time: 2025-04-19

1H-Pyrrole-2-carboxaldehyde, 1-(2-benzoyl-4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxaldehyde, 1-(2-benzoyl-4-chlorophenyl)-
• 1-(2-benzoyl-4-chlorophenyl)pyrrole-2-carbaldehyde
• 1-(2-Benzoyl-4-chlorophenyl)-1H-pyrrole-2-carbaldehyde
• 63507-49-3
• DTXSID50526442

• Inchi： 1S/C18H12ClNO2/c19-14-8-9-17(20-10-4-7-15(20)12-21)16(11-14)18(22)13-5-2-1-3-6-13/h1-12H
• InChI Key： XXOWKDRVPASOPL-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1)C(C1C=CC=CC=1)=O)N1C=CC=C1C=O

Computed Properties

• Exact Mass: 309.05576
• Monoisotopic Mass: 309.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 39.1Ų

Experimental Properties

• PSA: 39.07